Cas no 126060-09-1 (Blazein)
Blazein structure
Product Name:Blazein
CAS No:126060-09-1
MF:C29H48O3
MW:444.689629554749
CID:836752
PubChem ID:14159790
Update Time:2025-04-19
Blazein Chemical and Physical Properties
Names and Identifiers
-
- Ergosta-7,22-diene-3,5-diol, 6-methoxy-, (3b,5a,6b,22E)-
- 6-O-Methylcerevisterol
- [ "" ]
- Blazein
- W2816
- 126060-09-1
- SCHEMBL17784408
- CHEBI:70337
- CHEBI:68081
- (3S,5R,6R,9S,10R,13R,14R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-6-methoxy-10,13-dimethyl-1,2,3,4,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-3,5-diol
- (3beta,5alpha,6beta,22E)-6-methoxyergosta-7,22-diene-3,5-diol
- DTXSID601045592
- AKOS040762531
- FS-10274
- (22E)-6beta-methoxyergosta-7,22-diene-3beta,5alpha-diol
- (22E,24R)-ergosta-7,22-diene-6beta-methoxy-3beta,5alpha-diol
-
- Inchi: 1S/C29H48O3/c1-18(2)19(3)8-9-20(4)23-10-11-24-22-16-26(32-7)29(31)17-21(30)12-15-28(29,6)25(22)13-14-27(23,24)5/h8-9,16,18-21,23-26,30-31H,10-15,17H2,1-7H3/b9-8+/t19-,20+,21-,23+,24-,25-,26+,27+,28+,29-/m0/s1
- InChI Key: GQVCGTRDXSDAHC-KNXFMRPFSA-N
- SMILES: O[C@]12C[C@H](CC[C@]1(C)[C@H]1CC[C@]3(C)[C@@H]([C@@H](/C=C/[C@H](C)C(C)C)C)CC[C@H]3C1=C[C@H]2OC)O
Computed Properties
- Exact Mass: 444.36000
- Monoisotopic Mass: 444.36034539g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 756
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7
- XLogP3: 6.1
Experimental Properties
- Color/Form: Powder
- Density: 1.1±0.1 g/cm3
- Boiling Point: 539.4±50.0 °C at 760 mmHg
- Flash Point: 280.0±30.1 °C
- PSA: 49.69000
- LogP: 6.15050
- Vapor Pressure: 0.0±3.3 mmHg at 25°C
Blazein Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Blazein Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O90380-5 mg |
Ergosta-7,22-diene-3,5-diol, 6-methoxy-, (3b,5a,6b,22E)- |
126060-09-1 | 5mg |
¥5120.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN5292-5 mg |
6-O-Methylcerevisterol |
126060-09-1 | 98% | 5mg |
¥ 3,560 | 2023-07-11 | |
| TargetMol Chemicals | TN5292-1 mL * 10 mM (in DMSO) |
6-O-Methylcerevisterol |
126060-09-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3660 | 2023-09-15 | |
| TargetMol Chemicals | TN5292-5mg |
6-O-Methylcerevisterol |
126060-09-1 | 5mg |
¥ 3560 | 2024-07-20 | ||
| A2B Chem LLC | AE41481-5mg |
6-O-Methylcerevisterol |
126060-09-1 | 97.0% | 5mg |
$635.00 | 2024-04-20 | |
| TargetMol Chemicals | TN5292-1 ml * 10 mm |
6-O-Methylcerevisterol |
126060-09-1 | 1 ml * 10 mm |
¥ 3660 | 2024-07-20 |
Blazein Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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